BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
1,2-Diethoxypropane

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 1,2-Diethoxypropane

Cat. No.: B155856

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of
1,2-diethoxypropane, including its boiling point and density. It details standardized
experimental protocols for the determination of these properties and includes logical workflow
diagrams to illustrate these processes.

Core Physicochemical Data

The fundamental physical properties of 1,2-diethoxypropane are summarized below. These
values are critical for its application in various research and development settings, including as
a solvent or a reagent in chemical synthesis.

Property Value
Boiling Point 124-125 °C
Density 0.8309 g/cm3
Molecular Formula C7H1602
Molecular Weight 132.2 g/mol
CAS Number 10221-57-5
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Experimental Protocols

Detailed methodologies for the experimental determination of boiling point and density are
crucial for the accurate characterization of substances like 1,2-diethoxypropane.

Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for determining the boiling point of a liquid with a small sample volume.

o Sample Preparation: Add approximately 0.5 mL of 1,2-diethoxypropane into a small test
tube. Introduce a magnetic stir bar for smooth boiling.

e Apparatus Setup:

o Place the test tube in a heating block situated on a hot plate stirrer.

o Clamp the test tube securely.

o Position a thermometer with its bulb approximately 1 cm above the liquid's surface.
e Heating and Observation:

o Begin gentle stirring and heating of the sample.

o Observe the formation of a reflux ring, which is a ring of condensing vapor on the inner
wall of the test tube.

o Adjust the thermometer's position so that its bulb is level with this reflux ring to ensure an
accurate measurement of the vapor temperature.

o Data Recording: When the temperature reading on the thermometer stabilizes while the
liquid is gently refluxing, record this temperature as the boiling point.[1] It is advisable to
perform at least two separate determinations to ensure accuracy.[2]

Determination of Density (Volumetric Method)

This protocol outlines the steps to determine the density of a liquid by measuring its mass and
volume.
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o Mass Measurement (Tare): Place a clean, dry graduated cylinder on a digital balance and
tare the balance to zero.

e Volume Measurement: Carefully pour a specific volume of 1,2-diethoxypropane into the
graduated cylinder. Record the volume, ensuring the measurement is taken at the bottom of
the meniscus.

o Mass Measurement (Sample): Weigh the graduated cylinder containing the liquid and record
the combined mass.[3] The mass of the liquid is the difference between this value and the
initial mass of the empty cylinder.

» Density Calculation: Calculate the density using the formula: Density = Mass / Volume.[4][5]
For enhanced accuracy, it is recommended to also record the temperature of the liquid, as
density is temperature-dependent.[5]

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate the logical flow of the
experimental protocols and a representative synthesis pathway.

Caption: Experimental workflow for boiling point determination.
Caption: Experimental workflow for density determination.

Caption: Logical relationship for a diethoxypropane synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Diethoxypropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155856#boiling-point-and-density-of-1-2-
diethoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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